Cas no 835878-81-4 (Ethyl 2-(2,4,6-trifluorophenyl)acetate)

• Product Name: Ethyl 2-(2,4,6-trifluorophenyl)acetate
• CAS No: 835878-81-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD11555118
• CID: 4717319
• Update Time: 2025-05-24

Ethyl 2-(2,4,6-trifluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,4,6-trifluorophenyl)acetate
• Benzeneacetic acid, 2,4,6-trifluoro-, ethyl ester
• YNRBMAMRMQJKBW-UHFFFAOYSA-N
• ethyl 2,4,6-trifluorophenylacetate
• (2,4,6-Trifluorophenyl)acetic acid ethyl ester
• Ethyl 2-(2,4,6-trifluorophenyl)acetate

• MDL： MFCD11555118
• Inchi： 1S/C10H9F3O2/c1-2-15-10(14)5-7-8(12)3-6(11)4-9(7)13/h3-4H,2,5H2,1H3
• InChI Key： YNRBMAMRMQJKBW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 2-(2,4,6-trifluorophenyl)acetate

Comprehensive Overview of Ethyl 2-(2,4,6-trifluorophenyl)acetate (CAS No. 835878-81-4)

Ethyl 2-(2,4,6-trifluorophenyl)acetate (CAS No. 835878-81-4) is a fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2,4,6-trifluorophenyl group, makes it a valuable intermediate in synthesizing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this ester has gained significant attention due to its role in enhancing metabolic stability and bioavailability.

The compound’s CAS number 835878-81-4 is frequently searched in scientific databases, reflecting its importance in modern chemistry. Researchers often explore its applications in medicinal chemistry, particularly in designing protease inhibitors and kinase modulators. The ethyl ester moiety further enhances its solubility, making it a preferred choice for experimental formulations. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact.

One of the most common queries related to Ethyl 2-(2,4,6-trifluorophenyl)acetate revolves around its synthetic routes. The compound is typically prepared via esterification of 2-(2,4,6-trifluorophenyl)acetic acid with ethanol, employing catalysts like sulfuric acid or enzyme-mediated methods. Advances in flow chemistry have further streamlined its production, addressing scalability challenges. These innovations align with the industry’s shift toward sustainable and efficient manufacturing processes.

In addition to its synthetic utility, CAS 835878-81-4 is often discussed in the context of structure-activity relationship (SAR) studies. The trifluorophenyl group’s electron-withdrawing properties influence the compound’s reactivity, enabling precise modifications for target-specific applications. This characteristic is particularly relevant in cancer research, where fluorinated analogs are explored for their potential to improve drug efficacy and reduce side effects.

The compound’s stability under various conditions is another area of interest. Studies indicate that Ethyl 2-(2,4,6-trifluorophenyl)acetate exhibits remarkable thermal and hydrolytic stability, making it suitable for long-term storage and diverse reaction environments. This property is critical for industries prioritizing quality control and regulatory compliance, especially in GMP-certified facilities.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like Ethyl 2-(2,4,6-trifluorophenyl)acetate are increasingly featured in virtual screening libraries. Its structural motifs are leveraged to predict novel bioactive scaffolds, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation underscores the compound’s enduring relevance.

Environmental and safety considerations are also pivotal. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often inquire about biodegradation pathways and ecotoxicological profiles, reflecting the broader emphasis on sustainable chemistry. Recent publications highlight its low bioaccumulation potential, aligning with global initiatives like REACH and Green Chemistry Principles.

In summary, Ethyl 2-(2,4,6-trifluorophenyl)acetate (CAS No. 835878-81-4) exemplifies the synergy between fluorine chemistry and applied sciences. Its versatility in drug development, coupled with advancements in synthetic methodologies, positions it as a cornerstone in contemporary research. For those exploring high-value intermediates or SAR optimization, this compound offers a compelling case study in innovation and practicality.